N-(4-butylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide
Overview
Description
N-(4-butylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied in scientific research. It was initially developed as an anti-cancer drug and has shown promising results in preclinical and clinical trials. BAY 43-9006 has a unique chemical structure that makes it a potent inhibitor of several signaling pathways involved in cancer cell growth and survival.
Mechanism of Action
N-(4-butylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide 43-9006 exerts its anti-cancer effects by inhibiting several signaling pathways involved in cancer cell growth and survival. The RAF/MEK/ERK pathway is a key signaling pathway that is activated in many types of cancer, and this compound 43-9006 inhibits this pathway by binding to the RAF kinase and preventing its activation. The VEGF and PDGF pathways are also important in cancer angiogenesis, and this compound 43-9006 inhibits these pathways by binding to the VEGF receptor and PDGF receptor, respectively.
Biochemical and physiological effects:
This compound 43-9006 has been shown to have several biochemical and physiological effects in cancer cells. It induces apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. This compound 43-9006 also inhibits angiogenesis by reducing the expression of VEGF and PDGF in cancer cells. Additionally, this compound 43-9006 has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
N-(4-butylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide 43-9006 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied in scientific research, and there is a large body of literature available on its anti-cancer properties. However, this compound 43-9006 also has some limitations for lab experiments. It is a potent inhibitor of several signaling pathways, which can make it difficult to determine the specific effects of this compound 43-9006 on cancer cells. Additionally, this compound 43-9006 has been shown to have some off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the scientific research on N-(4-butylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide 43-9006. One direction is to further elucidate the specific mechanisms of action of this compound 43-9006 in cancer cells. This could involve studying the effects of this compound 43-9006 on specific signaling pathways and downstream targets. Another direction is to investigate the potential of this compound 43-9006 as a combination therapy with other anti-cancer drugs. Finally, there is a need for further preclinical and clinical studies to determine the efficacy and safety of this compound 43-9006 in different types of cancer.
Scientific Research Applications
N-(4-butylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide 43-9006 has been extensively studied in scientific research for its anti-cancer properties. It has been shown to inhibit several signaling pathways involved in cancer cell growth and survival, including the RAF/MEK/ERK pathway, the VEGF pathway, and the PDGF pathway. This compound 43-9006 has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to cancer cells.
properties
IUPAC Name |
N-(4-butylphenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N2O5S/c1-5-6-7-19-8-12-21(13-9-19)27-26(29)20-10-14-22(15-11-20)28(2)34(30,31)23-16-17-24(32-3)25(18-23)33-4/h8-18H,5-7H2,1-4H3,(H,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXVZQIDDCSXMHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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